Cas no 827572-25-8 (N-(2,4-dimethoxyphenyl)guanidine)
N-(2,4-dimethoxyphenyl)guanidine Chemical and Physical Properties
Names and Identifiers
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- 1-(2,4-dimethoxyphenyl)guanidine
- N-(2,4-dimethoxyphenyl)guanidine
- 2-(2,4-dimethoxyphenyl)guanidine
- N-(2,4-Dimethoxy-phenyl)-guanidine
-
- MDL: MFCD14777062
- Inchi: 1S/C9H13N3O2/c1-13-6-3-4-7(12-9(10)11)8(5-6)14-2/h3-5H,1-2H3,(H4,10,11,12)
- InChI Key: XORJLJHXPWFVSW-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=CC=1/N=C(\N)/N)OC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 204
- XLogP3: 0.3
- Topological Polar Surface Area: 82.9
N-(2,4-dimethoxyphenyl)guanidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N297081-100mg |
n-(2,4-dimethoxyphenyl)guanidine |
827572-25-8 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N297081-500mg |
n-(2,4-dimethoxyphenyl)guanidine |
827572-25-8 | 500mg |
$ 210.00 | 2022-06-03 | ||
| TRC | N297081-1g |
n-(2,4-dimethoxyphenyl)guanidine |
827572-25-8 | 1g |
$ 340.00 | 2022-06-03 | ||
| Enamine | EN300-238198-0.05g |
N-(2,4-dimethoxyphenyl)guanidine |
827572-25-8 | 95% | 0.05g |
$348.0 | 2024-06-19 | |
| Enamine | EN300-238198-0.1g |
N-(2,4-dimethoxyphenyl)guanidine |
827572-25-8 | 95% | 0.1g |
$364.0 | 2024-06-19 | |
| Enamine | EN300-238198-0.25g |
N-(2,4-dimethoxyphenyl)guanidine |
827572-25-8 | 95% | 0.25g |
$381.0 | 2024-06-19 | |
| Enamine | EN300-238198-0.5g |
N-(2,4-dimethoxyphenyl)guanidine |
827572-25-8 | 95% | 0.5g |
$397.0 | 2024-06-19 | |
| Enamine | EN300-238198-1.0g |
N-(2,4-dimethoxyphenyl)guanidine |
827572-25-8 | 95% | 1.0g |
$414.0 | 2024-06-19 | |
| Enamine | EN300-238198-2.5g |
N-(2,4-dimethoxyphenyl)guanidine |
827572-25-8 | 95% | 2.5g |
$810.0 | 2024-06-19 | |
| Enamine | EN300-238198-5.0g |
N-(2,4-dimethoxyphenyl)guanidine |
827572-25-8 | 95% | 5.0g |
$1199.0 | 2024-06-19 |
N-(2,4-dimethoxyphenyl)guanidine Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on N-(2,4-dimethoxyphenyl)guanidine
Comprehensive Overview of N-(2,4-dimethoxyphenyl)guanidine (CAS No. 827572-25-8): Properties, Applications, and Research Insights
N-(2,4-dimethoxyphenyl)guanidine (CAS No. 827572-25-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This guanidine derivative, characterized by its dimethoxyphenyl moiety, serves as a versatile intermediate in synthetic chemistry and drug discovery. Its molecular formula, C9H13N3O2, and distinct functional groups make it a subject of interest for researchers exploring small-molecule inhibitors, enzyme modulators, and bioactive scaffolds.
In recent years, the demand for N-(2,4-dimethoxyphenyl)guanidine has surged, particularly in the context of targeted drug design and medicinal chemistry. A growing body of literature highlights its role in the development of kinase inhibitors, a class of compounds pivotal in treating conditions like inflammatory diseases and metabolic disorders. The compound's guanidine group facilitates hydrogen bonding, enhancing its binding affinity to biological targets, while the methoxy substituents contribute to its solubility and pharmacokinetic properties.
From an industrial perspective, CAS No. 827572-25-8 is often utilized in high-throughput screening (HTS) campaigns to identify novel therapeutic agents. Its compatibility with combinatorial chemistry techniques enables rapid diversification, aligning with the pharmaceutical industry's push for precision medicine and personalized therapies. Researchers frequently inquire about its synthetic routes, with popular search queries including "efficient synthesis of N-(2,4-dimethoxyphenyl)guanidine" and "optimization of guanidine derivatives for drug delivery."
Environmental and safety considerations are also critical when handling N-(2,4-dimethoxyphenyl)guanidine. While not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain stability. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity, a topic frequently discussed in quality control forums.
The compound's relevance extends to academic research, where it serves as a model for studying structure-activity relationships (SAR). Recent publications have explored its potential in modulating G-protein-coupled receptors (GPCRs) and ion channels, addressing common search terms like "role of guanidine compounds in neurotransmission." Additionally, its metabolic stability and bioavailability are key parameters evaluated in preclinical studies.
In summary, N-(2,4-dimethoxyphenyl)guanidine (CAS No. 827572-25-8) represents a multifaceted tool for modern chemistry and life sciences. Its applications span drug discovery, material science, and biochemical assays, reflecting the compound's adaptability to diverse research needs. As innovation in molecular design accelerates, this guanidine derivative is poised to remain a focal point for scientists addressing challenges in therapeutic development and chemical biology.
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